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Compound Name:
3-Fluoro-5-

(trifluoromethyl)benzylamine

Cat. No.: B121493 Get Quote

An In-depth Technical Guide to the Safe Handling of 3-Fluoro-5-
(trifluoromethyl)benzylamine

This guide serves as a comprehensive technical resource for researchers, scientists, and drug

development professionals on the safe handling, storage, and emergency management of 3-
Fluoro-5-(trifluoromethyl)benzylamine (CAS No. 150517-77-4). As a fluorinated aryl building

block, this compound is integral to various synthetic pathways in pharmaceutical and materials

science research.[1][2] The presence of both fluorine and trifluoromethyl groups significantly

influences its reactivity and biological properties, necessitating stringent safety protocols.[3][4]

This document provides a framework grounded in established safety principles to mitigate risks

and ensure a secure laboratory environment.

Hazard Identification and Analysis
A thorough understanding of the inherent hazards of 3-Fluoro-5-
(trifluoromethyl)benzylamine is the foundation of its safe use. The compound is classified as

a combustible liquid that causes severe skin burns, serious eye damage, and may cause

respiratory irritation.[5]

Table 1: GHS Classification for 3-Fluoro-5-(trifluoromethyl)benzylamine
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Hazard Class Hazard Category Hazard Statement Pictogram

Flammable Liquids Category 4
H227 - Combustible
liquid

None

Skin

Corrosion/Irritation
Category 1A

H314 - Causes severe

skin burns and eye

damage

GHS05 (Corrosion)

Serious Eye

Damage/Irritation
Category 1

H318 - Causes

serious eye damage
GHS05 (Corrosion)

Specific Target Organ

Toxicity (Single

Exposure)

Category 3
H335 - May cause

respiratory irritation

GHS07 (Exclamation

Mark)

Source: SynQuest Laboratories Safety Data Sheet[5]

Detailed Risk Assessment
Corrosivity: As a primary amine, this compound is corrosive. Direct contact with skin or eyes

can lead to severe chemical burns and irreversible tissue damage.[5][6] The fluorinated

nature of the molecule may also influence its reactivity and ability to penetrate tissues.

Respiratory Irritation: Vapors and mists are irritating to the mucous membranes and upper

respiratory tract.[5] Inhalation can lead to symptoms such as coughing, shortness of breath,

and inflammation. All handling of the liquid should be performed within a certified chemical

fume hood to prevent vapor inhalation.

Combustibility: The compound is a combustible liquid with a flash point, meaning it can ignite

when exposed to an ignition source at or above this temperature.[5] While not highly

flammable, sources of heat, sparks, and open flames must be rigorously controlled in the

handling and storage areas.[7]

Reactivity and Incompatibility: 3-Fluoro-5-(trifluoromethyl)benzylamine is incompatible

with strong acids and oxidizing agents.[5] Contact with these substances can lead to

vigorous or violent reactions, producing heat and potentially hazardous byproducts.
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Physical and Chemical Properties
A summary of the key physical and chemical properties is provided below for quick reference in

experimental design and safety planning.

Table 2: Physical and Chemical Properties

Property Value Reference(s)

CAS Number 150517-77-4 [5][8]

Molecular Formula C₈H₇F₄N [5][8]

Molecular Weight 193.14 g/mol [8]

Appearance Liquid [1][8]

Density 1.319 g/mL at 25 °C [1][8]

Boiling Point 172.3 ± 35.0 °C (Predicted) [8]

Refractive Index 1.451 (at 20 °C) [1][5]

| Solubility | Insoluble in water |[1][8] |

Engineering Controls and Personal Protective
Equipment (PPE)
A multi-layered approach to exposure prevention is critical, beginning with robust engineering

controls as the primary barrier, supplemented by appropriate PPE.

Hierarchy of Controls
The most effective safety strategies prioritize engineering and administrative controls to

minimize reliance on PPE. This hierarchy serves as a guiding principle for designing safe

experimental workflows.
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Hierarchy of Controls for Chemical Safety

Elimination
(Most Effective)

Substitution

Engineering Controls
(e.g., Fume Hood)

Administrative Controls
(e.g., SOPs, Training)

Personal Protective Equipment (PPE)
(Least Effective)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b121493?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chemical Spill Occurs

Assess Spill Size
& Immediate Danger

MINOR SPILL

 Small & Controllable 

MAJOR SPILL

 Large, Uncontrolled,
or High Hazard 

Alert others in the
immediate area

EVACUATE AREA
IMMEDIATELY

Don appropriate PPE
(Gloves, Goggles, etc.)

Contain spill with
inert absorbent

(sand, vermiculite)

Collect residue into
a sealed container

Decontaminate area
and dispose of waste

Contact Emergency Response
(e.g., EHS, 911)

Secure the area,
prevent entry

Provide information to
responders

Click to download full resolution via product page

Caption: Emergency response workflow for chemical spills.
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Minor Spill (Controllable by trained lab personnel):

Alert personnel in the immediate area. 2. Wearing the full PPE outlined in Table 3, contain

the spill using an inert absorbent material such as vermiculite, dry sand, or a commercial

spill kit. Do not use combustible materials like paper towels to absorb large quantities.

Carefully collect the absorbed material into a clearly labeled, sealed container for

hazardous waste disposal. [9] 4. Clean the spill area with a suitable decontaminating

solution (e.g., soap and water), and collect the cleaning materials for hazardous waste

disposal. [10] 5. Report the incident to the laboratory supervisor. [9]

Major Spill (Large volume, rapid vapor release, or beyond the comfort level of staff):

Immediately evacuate the area, alerting others as you leave. [11] 2. If the substance is

exposed to an ignition source or there is a fire, activate the nearest fire alarm.

Close the laboratory doors to confine the vapors. [12] 4. From a safe location, contact your

institution's emergency response team (e.g., Environmental Health & Safety) or local

emergency services (911). [13] 5. Provide the responders with the chemical name,

quantity spilled, location, and a copy of the Safety Data Sheet (SDS). [10]

First Aid Measures
Immediate and appropriate first aid is critical in mitigating the effects of an exposure. [14]

Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes while removing all contaminated clothing and shoes. [15]Seek immediate

medical attention. [16]Given the fluorinated nature of the compound, there is a potential for it

to hydrolyze into hydrofluoric acid (HF) upon contact with moisture, which can cause deep

tissue damage. [17]While specific guidance for this compound is not available, protocols for

HF exposure often involve the application of 2.5% calcium gluconate gel after initial flushing;

this should be considered in consultation with medical professionals. [11][17]* Eye Contact:

Immediately flush eyes with a gentle but steady stream of water for at least 15 minutes,

holding the eyelids open to ensure complete rinsing of the eye and lid surfaces. [15]Remove

contact lenses if present and easy to do. [15]Seek immediate medical attention from an

ophthalmologist. * Inhalation: Move the affected person to fresh air at once. [15]If the person

is not breathing, begin artificial respiration (if trained to do so). If breathing is difficult,
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administer oxygen. Seek immediate medical attention. [15]* Ingestion: DO NOT induce

vomiting. [14]If the person is conscious, rinse their mouth thoroughly with water and have

them drink plenty of water. [15]Never give anything by mouth to an unconscious person.

[14]Seek immediate medical attention. [14]

Waste Disposal
All waste materials contaminated with 3-Fluoro-5-(trifluoromethyl)benzylamine must be

handled as hazardous waste.

Containment: Collect all chemical residues and contaminated materials (e.g., absorbent

pads, gloves, disposable lab coats) in a dedicated, leak-proof, and properly labeled

hazardous waste container. [9]2. Labeling: The waste container must be clearly labeled with

"Hazardous Waste" and the full chemical name.

Disposal: Arrange for pickup and disposal through your institution's certified hazardous waste

management program. Do not dispose of this chemical down the drain or in regular trash.

[14][15]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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